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Compound of Interest

Compound Name: Trimethylcyclohexanol

Cat. No.: B073185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

trimethylcyclohexanol in a range of common organic solvents. Understanding the solubility of

this compound is critical for its application in various fields, including fragrance formulation,

pharmaceutical synthesis, and materials science. This document presents quantitative solubility

data, details established experimental protocols for solubility determination, and provides a

visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of 3,3,5-trimethylcyclohexanol was determined in various organic solvents at

25°C. The data reveals a high solubility in polar protic and aprotic solvents, with lower solubility

in non-polar solvents. This is consistent with the presence of a hydroxyl group, which allows for

hydrogen bonding with polar solvent molecules.[1] The bulky trimethylcyclohexyl group

contributes to its solubility in less polar environments as well.[1]

The following table summarizes the quantitative solubility of 3,3,5-trimethylcyclohexanol in
several organic solvents:
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Solvent Solvent Type Solubility (g/L) at 25°C

Methanol Polar Protic 1916.0

Ethanol Polar Protic 1606.27

n-Propanol Polar Protic 1258.18

Isopropanol Polar Protic 1190.05

n-Butanol Polar Protic 1103.44

Isobutanol Polar Protic 814.87

Acetone Polar Aprotic 829.29

Ethyl Acetate Polar Aprotic 700.78

Methyl Acetate Polar Aprotic 649.65

Acetonitrile Polar Aprotic 710.17

1,4-Dioxane Polar Aprotic 1347.99

N,N-Dimethylformamide (DMF) Polar Aprotic 417.41

Toluene Non-Polar 239.29

Water Polar Protic 3.82

Data sourced from a comprehensive compilation of chemical properties.

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The "shake-flask" method is a widely recognized and reliable

technique for determining the thermodynamic solubility of a compound in a given solvent. This

method involves saturating a solvent with the solute and then quantifying the concentration of

the dissolved solute.

2.1. The Shake-Flask Method
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This protocol outlines the steps for determining the solubility of trimethylcyclohexanol in an

organic solvent using the shake-flask method followed by quantification using gas

chromatography (GC).

Materials:

3,3,5-Trimethylcyclohexanol (high purity)

Selected organic solvent (analytical grade)

Glass flasks with airtight stoppers

Thermostatically controlled orbital shaker or water bath

Analytical balance

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Gas chromatograph with a Flame Ionization Detector (GC-FID)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 3,3,5-trimethylcyclohexanol to a glass flask containing a

known volume of the organic solvent. The presence of undissolved solid is necessary to

ensure that the solution reaches saturation.

Seal the flask tightly to prevent solvent evaporation.

Equilibration:

Place the flask in a thermostatically controlled shaker or water bath set to a constant

temperature (e.g., 25°C).
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Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached between the dissolved and undissolved solute.

Phase Separation:

After the equilibration period, cease agitation and allow the undissolved solid to settle.

To ensure complete removal of solid particles, the supernatant can be centrifuged at the

same constant temperature.

Sampling:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any remaining microscopic

solid particles.

Quantification by Gas Chromatography (GC):

Prepare a series of standard solutions of 3,3,5-trimethylcyclohexanol of known

concentrations in the same organic solvent.

Analyze the standard solutions using GC-FID to generate a calibration curve (peak area

vs. concentration).

Inject a known volume of the filtered saturated sample solution into the GC-FID system.

Determine the concentration of trimethylcyclohexanol in the sample by comparing its

peak area to the calibration curve.

Calculation of Solubility:

The solubility is reported as the concentration determined from the GC analysis, typically

in g/L or mg/mL.

Visualization of Experimental Workflow
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The following diagram illustrates the key stages of the experimental workflow for determining

the solubility of trimethylcyclohexanol using the shake-flask method and GC analysis.

Sample Preparation Equilibration Phase Separation Analysis

Data Processing

Add excess Trimethylcyclohexanol
to solvent Seal flask Agitate at constant temperature

(24-48 hours) Allow solid to settle Centrifuge (optional) Filter supernatant Prepare dilutions GC-FID Analysis

Determine ConcentrationGenerate Calibration Curve Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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